3'-(p-Chlorophenyl)-spiro[indan-2,2'-oxirane]-1-one

• Molecular Formula: C16H11ClO2
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 3'-(4-chlorophenyl)spiro[3H-indene-2,2'-oxirane]-1-one
• InChI: InChI=1S/C16H11ClO2/c17-12-7-5-10(6-8-12)15-16(19-15)9-11-3-1-2-4-13(11)14(16)18/h1-8,15H,9H2
• InChI Key: UKNPEXALSJHZHE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C13C(O3)C4=CC=C(C=C4)Cl

Description

3'-(p-Chlorophenyl)-spiro[indan-2,2'-oxirane]-1-one is a useful research compound. Its molecular formula is C16H11ClO2 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo indanone and 5 g. of p-chloro-benzaldehyde in 20 ml of methanol under nitrogen is added at 5° to 10°C a solution of sodium methoxide in methanol (prepared by dissolving 1.15 g. of sodium in 50 ml of methanol). After 2 hours, 3'-(p-chlorophenyl)-spiro[indan-2,2'-oxirane]-1-one precipitates and is filtered off and recrystallized from methanol.